Cas no 7291-22-7 (Pyridine-d5, 99.5%)

Pyridine-d5, 99.5% Properties

Names and Identifiers

• Pyridine-d5
• PYRIDINE-D7
• Dichloromethane-d2
• Pyridine-d{5}
• Pyridine-d5 solution
• [D5]pyridine
• 1-Amino-4-methylbenzene-d7
• 2,3,5,6-tetradeuterio-4-trideuteriomethyl-aniline
• 2,4,5,6-tetradeuterio-pyridine
• 4-Aminotoluene-d7
• 4-Methyl-1-aminobenzene-d7
• 4-Methylaniline-d7
• 4-Methyl-benzenamine-d7
• 4-Methylphenylamine-d7
• 4-Toluidine-d7 (Major)
• Perdeutero-p-toluidin
• perdeuteropyridine
• Pyridine,HPLC
• Spectro
• pentadeuterio-pyridine
• Perdeuteriopyridine
• Pyridine-d5, 99.5%
• Q13358991
• AS-75469
• Pyridine D5 >99.5%
• AKOS024255614
• Pyridine-d5, >=99.5 atom % D
• Pyridine-d5, '100%', 99.96 atom % D, contains 0.03 % (v/v) TMS
• DTXSID50993690
• Pentadeuteropyridine
• Pyridine-D5-
• JUJWROOIHBZHMG-RALIUCGRSA-N
• C5D5N
• HY-Y1688
• 2,3,4,5,6-pentadeuteriopyridine
• deuterated pyridine
• (~2~H_5_)pyridine
• Pyridine-d5, '100%', >=99.96 atom % D
• Pyridine-2,3,4,5,6-d5
• Pentadeuteropyridine; Perdeuteriopyridine
• Pyridine-d5, 99 atom % D
• Pyridine-d5, 99 atom % D, contains 1 % (v/v) TMS
• Pyridine-2,3,4,5,6-d5; Pyridine-d5 (6CI,7CI,8CI,9CI); Pentadeuteropyridine; Perdeuteriopyridine
• Pyridine-d5, >=99.5 atom % D, contains 0.03 % (v/v) TMS
• CS-0017953
• (2H5)Pyridine
• CHEBI:193046
• 7291-22-7
• EINECS 230-720-2
• D97864
• MFCD00044639
• Pyridine, perdeutero-
• pyridine d5
• Pyridin-d5
• DB-231723
• Pyridine-d5 (Reagent grade)
• STL445665
• +Expand

• MDL： MFCD00044639
• InChIKey： JUJWROOIHBZHMG-RALIUCGRSA-N
• Inchi： 1S/C5H5N/c1-2-4-6-5-3-1/h1-5H/i1D,2D,3D,4D,5D
• SMILES： C1([2H])=C([2H])C([2H])=NC([2H])=C1[2H]
• BRN： 114377

Computed Properties

• Exact Mass: 84.07360
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 84.073582893g/mol
• Heavy Atom Count: 6
• Complexity: 30.9
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 1.08160
• PSA: 12.89000
• Refractive Index: n20/D 1.506(lit.)
• Water Partition Coefficient: Soluble in water, alcohol, ether, acetone, and benzene.
• Boiling Point: 114.4 °C(lit.)
• Melting Point: -41 °C (lit.)
• Flash Point: Fahrenheit: 62.6 ° f
  Celsius: 17 ° c
  
• Solubility: 1000g/l soluble
• Color/Form: Colorless fluid
• PH: 8.81 (H2O)
• Solubility: Soluble in water
• Sensitiveness: Easily absorb moisture
• Density: 1.05 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Solvents
• Other Chemical Reagents